Cas no 91248-47-4 (3-4-(Dimethylsulfamoyl)phenylpropanoic Acid)

• Product Name: 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid
• CAS No: 91248-47-4
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 799474
• PubChem ID: 16768383
• Update Time: 2025-08-05

3-4-(Dimethylsulfamoyl)phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-[(dimethylamino)sulfonyl]-
• 3-(4-DIMETHYLSULFAMOYL-PHENYL)-PROPIONIC ACID
• 3-{4-[(dimethylamino)sulfonyl]phenyl}propanoic acid
• 3-[4-(dimethylsulfamoyl)phenyl]propanoic acid
• SB81545
• DTXSID30588043
• 3-(4-(N,N-Dimethylsulfamoyl)phenyl)propanoicacid
• 3-(4-(N,N-Dimethylsulfamoyl)phenyl)propanoic acid
• AKOS000124175
• CS-0321879
• 3-(4-((dimethylamino)sulfonyl)phenyl)propanoic acid
• 91248-47-4
• 3-(4-Dimethylsulfamoyl-phenyl)-propionicacid
• 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid

• MDL： MFCD08687690
• Inchi： 1S/C11H15NO4S/c1-12(2)17(15,16)10-6-3-9(4-7-10)5-8-11(13)14/h3-4,6-7H,5,8H2,1-2H3,(H,13,14)
• InChI Key： ZIKKLXQGFFMRAY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCC(=O)O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 422.9±47.0 °C at 760 mmHg
• Flash Point: 209.6±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-4-(Dimethylsulfamoyl)phenylpropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid

Introduction to 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid (CAS No. 91248-47-4)

3-4-(Dimethylsulfamoyl)phenylpropanoic Acid, with the CAS number 91248-47-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenylpropanoic acid core and a dimethylsulfamoyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid can be represented as C₁₁H₁₃NO₄S, with a molecular weight of approximately 255.28 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be a consideration in its formulation and delivery methods.

In recent years, 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid has been the subject of extensive research due to its potential as a lead compound for the development of new therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid has also been investigated for its potential anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid have also been studied to understand its behavior in biological systems. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for clinical use.

In terms of clinical applications, several Phase I and Phase II clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid. Early results from these trials have been promising, with patients showing improved symptoms and reduced side effects compared to existing treatments. These findings have generated excitement among researchers and clinicians alike, as they suggest that this compound could offer new hope for patients suffering from various diseases.

The synthesis of 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid involves several steps, including the formation of the phenylpropanoic acid core and the introduction of the dimethylsulfamoyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The ability to synthesize this compound efficiently is crucial for its commercialization and widespread use in medical applications.

In conclusion, 3-4-(Dimethylsulfamoyl)phenylpropanoic Acid (CAS No. 91248-47-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, it is likely that this compound will play an increasingly important role in modern medicine.